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Compound of Interest

Compound Name: 4-Nitropyridine

Cat. No.: B072724 Get Quote

An In-depth Technical Guide to 4-Nitropyridine
For researchers, scientists, and professionals in drug development, 4-Nitropyridine is a pivotal

chemical intermediate. This guide provides a comprehensive overview of its chemical and

physical properties, synthesis protocols, and applications, with a focus on its role in the

creation of novel therapeutic agents.

Core Chemical Identity
4-Nitropyridine is a yellow crystalline solid that serves as a fundamental building block in

organic synthesis. Its core identifiers are essential for accurate sourcing and regulatory

compliance.

Identifier Value

CAS Number 1122-61-8

Molecular Formula C₅H₄N₂O₂

Molecular Weight 124.10 g/mol

IUPAC Name 4-nitropyridine

Synonyms Pyridine, 4-nitro-
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Physicochemical Properties
The physicochemical properties of 4-Nitropyridine are critical for its handling, storage, and

application in various chemical reactions.

Property Value

Appearance Yellow crystalline solid

Odor Odorless

Solubility Sparingly soluble in water

pKa 1.61 (at 25°C)

Storage Temperature Inert atmosphere, store in freezer, under -20°C

Synthesis of 4-Nitropyridine
The synthesis of 4-Nitropyridine is a well-established process, often involving the nitration of

pyridine N-oxide followed by deoxygenation. A two-step continuous flow synthesis has been

developed to enhance safety and yield.

Experimental Protocol: Two-Step Continuous Flow
Synthesis
This method minimizes the accumulation of the highly energetic and potentially explosive

nitration product, making it suitable for safer scale-up.

Step 1: Nitration of Pyridine N-oxide to 4-Nitropyridine N-oxide

Reagents: Pyridine N-oxide, fuming Nitric Acid (HNO₃), and concentrated Sulfuric Acid (
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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